1H-pyrazol-5-ylmethanesulfonamide

• Molecular Formula: C4H7N3O2S
• Molecular Weight: 161.19 g/mol
• IUPAC Name: 1H-pyrazol-5-ylmethanesulfonamide
• InChI: InChI=1S/C4H7N3O2S/c5-10(8,9)3-4-1-2-6-7-4/h1-2H,3H2,(H,6,7)(H2,5,8,9)
• InChI Key: DKOKANZKJIDPOU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1)CS(=O)(=O)N

Description

1H-Pyrazol-5-ylmethanesulfonamide is a heterocyclic compound featuring a pyrazole ring substituted at the 5-position with a methanesulfonamide (-CH₂SO₂NH₂) group. Its molecular formula is C₄H₇N₃O₂S, with a molar mass of 161.18 g/mol. The sulfonamide moiety confers strong electron-withdrawing properties, influencing the pyrazole ring's electronic environment and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1H-pyrazol-5-ylmethanesulfonamide typically involves the reaction of pyrazole derivatives with methanesulfonyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of 1H-pyrazol-5-ylmethanesulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of eco-friendly solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions: 1H-pyrazol-5-ylmethanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The sulfonamide group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or alkylating agents like methyl iodide are commonly employed.

Major Products Formed: The major products formed from these reactions include sulfonic acids, amines, and various substituted pyrazole derivatives .

Scientific Research Applications

1H-pyrazol-5-ylmethanesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an enzyme inhibitor, particularly in the inhibition of carbonic anhydrase.

Medicine: It is being investigated for its potential as an anti-inflammatory and anticancer agent.

Industry: The compound is used in the development of agrochemicals and dyes

Mechanism of Action

The mechanism of action of 1H-pyrazol-5-ylmethanesulfonamide involves its interaction with specific molecular targets. For instance, as a carbonic anhydrase inhibitor, it binds to the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate. This inhibition can lead to various physiological effects, such as reduced intraocular pressure in glaucoma patients .

Comparison with Similar Compounds

Structural and Physicochemical Differences

Key structural analogs and their distinguishing features are summarized below:

Compound Name	CAS Number	Molecular Formula	Substituents	Molar Mass (g/mol)	Key Properties/Applications
1H-Pyrazol-5-ylmethanesulfonamide	N/A	C₄H₇N₃O₂S	-CH₂SO₂NH₂ at C5	161.18	Strong electron-withdrawing sulfonamide; potential pharmacological applications
1-Methyl-4-phenyl-1H-pyrazole-5-sulfonamide	111493-48-2	C₁₀H₁₁N₃O₂S	-SO₂NH₂ at C5; -CH₃ at N1; -C₆H₅ at C4	253.28	Increased lipophilicity due to phenyl group; structural studies via SHELX
1-Methyl-1H-pyrazole-5-sulfonamide	918335-69-0	C₄H₇N₃O₂S	-SO₂NH₂ at C5; -CH₃ at N1	161.18	Simplified analog; used in crystallography pipelines
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives	N/A	Varies	-NH₂ at C5; -OH at C3; thiophene linkages	~250–300	Enhanced hydrogen bonding; antimicrobial activity

Key Observations :

• Electronic Effects : The methanesulfonamide group in the target compound withdraws electron density more strongly than the methyl or phenyl substituents in analogs, altering reactivity in electrophilic substitution or metal coordination .
• Hydrogen Bonding: Amino/hydroxy-substituted analogs () exhibit greater hydrogen-bonding capacity than sulfonamide-only derivatives, improving solubility in polar solvents .

Spectroscopic and Computational Insights

• NMR Shifts : Methanesulfonamide derivatives (e.g., N-(methylphenyl)methanesulfonamides) exhibit distinct ¹H and ¹³C NMR signals due to the electron-withdrawing -SO₂NH₂ group. For instance, sulfonamide protons typically resonate at δ 7.5–8.5 ppm, while pyrazole ring protons appear at δ 6.0–7.0 ppm .
• Vibrational Modes: Infrared spectra of sulfonamide-containing pyrazoles show characteristic S=O stretching vibrations at 1150–1300 cm⁻¹ and N-H bending near 1600 cm⁻¹, differing from amino/hydroxy analogs .
• DFT Studies : Computational analyses () reveal that substituents like methyl or phenyl alter molecular conformation and charge distribution, impacting dipole moments and intermolecular interactions .

Data Tables

Table 1: Structural Comparison of Pyrazole-Sulfonamide Derivatives

Feature	Target Compound	1-Methyl-4-phenyl Analog	1-Methyl-1H-pyrazole-5-sulfonamide
Substituents	-CH₂SO₂NH₂ at C5	-SO₂NH₂ at C5, -CH₃ at N1, -C₆H₅ at C4	-SO₂NH₂ at C5, -CH₃ at N1
Molecular Weight	161.18	253.28	161.18
Electron Effects	Strongly electron-withdrawing	Moderate electron-withdrawing (phenyl offsets sulfonamide)	Moderate electron-withdrawing

Biological Activity

1H-pyrazol-5-ylmethanesulfonamide is a compound that has garnered interest in the fields of medicinal and organic chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

1H-pyrazol-5-ylmethanesulfonamide has the following chemical properties:

Property	Value
Molecular Formula	C4H7N3O2S
Molecular Weight	161.19 g/mol
IUPAC Name	1H-pyrazol-5-ylmethanesulfonamide
InChI	InChI=1S/C4H7N3O2S/c5-10(8,9)3-4-1-2-6-7-4/h1-2H,3H2,(H,6,7)(H2,5,8,9)
InChI Key	DKOKANZKJIDPOU-UHFFFAOYSA-N
Canonical SMILES	C1=C(NN=C1)CS(=O)(=O)N

The primary mechanism of action for 1H-pyrazol-5-ylmethanesulfonamide involves its role as an inhibitor of carbonic anhydrase (CA), an enzyme critical for maintaining acid-base balance in various physiological processes. By binding to the active site of CA, this compound prevents the conversion of carbon dioxide to bicarbonate, which can lead to reduced intraocular pressure in glaucoma patients and may have implications in other conditions such as edema and hypertension .

Anti-inflammatory Properties

Research indicates that 1H-pyrazol-5-ylmethanesulfonamide exhibits significant anti-inflammatory activity . In a study evaluating various pyrazole derivatives, compounds similar to this one demonstrated up to 85% inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) at concentrations as low as 10 µM . These findings suggest potential therapeutic applications in treating inflammatory diseases.

Antimicrobial Activity

The compound has shown promising results against various bacterial strains. For instance, a series of pyrazole derivatives were tested against Escherichia coli and Staphylococcus aureus, with certain derivatives exhibiting notable antimicrobial efficacy. The presence of specific functional groups was found to enhance this activity significantly .

Anticancer Potential

1H-pyrazol-5-ylmethanesulfonamide is also being investigated for its anticancer properties . Studies have indicated that modifications to the pyrazole structure can lead to compounds with potent activity against cancer cell lines. For example, certain derivatives have been reported to inhibit cancer cell proliferation effectively .

Comparative Analysis with Related Compounds

To understand the unique attributes of 1H-pyrazol-5-ylmethanesulfonamide, it is essential to compare it with other pyrazole derivatives:

Compound Type	Activity Type	Notable Findings
5-Amino-pyrazoles	Enzyme inhibitors	Similar inhibition profiles as sulfonamides
Bis(pyrazolyl)methanes	Coordination chemistry	Used in catalysis; less biological activity
1-Acetyl-pyrazoles	Anti-inflammatory	High TNF-α inhibition rates

Case Studies

• Anti-inflammatory Study : A series of novel pyrazole derivatives were synthesized and evaluated for anti-inflammatory effects. Among them, 1H-pyrazol-5-ylmethanesulfonamide showed significant inhibition of inflammatory markers comparable to established anti-inflammatory drugs .
• Antimicrobial Efficacy : In a study assessing the antimicrobial properties of pyrazole derivatives, compounds were screened against multiple bacterial strains. The results indicated that specific modifications could enhance antimicrobial efficacy significantly, suggesting a pathway for developing new antibiotics based on this scaffold .
• Cancer Research : Investigations into the anticancer potential of modified pyrazoles revealed that certain structural changes could lead to enhanced cytotoxicity against cancer cell lines, positioning 1H-pyrazol-5-ylmethanesulfonamide as a candidate for further development in cancer therapeutics .